Cas no 2228813-96-3 (3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid)

3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid is a pyrazole-based carboxylic acid derivative with a unique structural framework combining a vinyl-substituted pyrazole moiety and a hydroxy-methylpropanoic acid group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its reactive functional groups, which allow for further derivatization. The presence of both hydroxyl and carboxylic acid groups enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Its pyrazole core contributes to its stability and potential bioactivity, making it a candidate for applications in drug discovery and material science. The compound’s structural features suggest utility in designing targeted molecules with tailored properties.
3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid structure
2228813-96-3 structure
Product Name:3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid
CAS No:2228813-96-3
MF:C9H12N2O3
MW:196.203182220459
CID:6183355
PubChem ID:165660230
Update Time:2025-06-15

3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid
    • 2228813-96-3
    • EN300-1730209
    • Inchi: 1S/C9H12N2O3/c1-3-11-6-7(5-10-11)4-9(2,14)8(12)13/h3,5-6,14H,1,4H2,2H3,(H,12,13)
    • InChI Key: MMROEYLWFIXVFO-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(C)CC1C=NN(C=C)C=1

Computed Properties

  • Exact Mass: 196.08479225g/mol
  • Monoisotopic Mass: 196.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75.4Ų

3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid Pricemore >>

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Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid

Research Brief on 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS: 2228813-96-3)

3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS: 2228813-96-3) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and propanoic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid involves a multi-step process that ensures high yield and purity. Key steps include the condensation of pyrazole derivatives with hydroxy-methylpropanoic acid precursors, followed by purification using advanced chromatographic techniques. The compound's structural integrity has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its suitability for preclinical studies.

Recent in vitro studies have demonstrated the compound's efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate glucose uptake in adipocytes has sparked interest in its application for metabolic syndrome and type 2 diabetes. These findings are supported by robust data from cell-based assays and animal models, highlighting the compound's therapeutic versatility.

Pharmacokinetic studies of 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid reveal favorable absorption and distribution profiles, with moderate plasma protein binding and minimal off-target effects. The compound exhibits a half-life conducive to once-daily dosing, a critical factor for patient compliance in chronic conditions. Ongoing research aims to optimize its formulation to enhance bioavailability and reduce potential side effects.

In conclusion, 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid represents a promising scaffold for the development of new therapeutics targeting inflammation and metabolic disorders. Its unique chemical structure and demonstrated biological activity warrant further investigation, including clinical trials to assess its safety and efficacy in humans. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for drug discovery.

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